N-cyclopropyl-N-(3-(4-(4-methoxyphenyl)-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-yloxy)propyl)cyclopropanamine

• Molecular Formula: C26H34N2O2
• Molecular Weight: 406.6 g/mol
• IUPAC Name: N-cyclopropyl-N-[3-[[4-(4-methoxyphenyl)-2-methyl-3,4-dihydro-1H-isoquinolin-7-yl]oxy]propyl]cyclopropanamine
• InChI: InChI=1S/C26H34N2O2/c1-27-17-20-16-24(30-15-3-14-28(21-6-7-21)22-8-9-22)12-13-25(20)26(18-27)19-4-10-23(29-2)11-5-19/h4-5,10-13,16,21-22,26H,3,6-9,14-15,17-18H2,1-2H3
• InChI Key: QTAUJHKCILRJMG-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C2=C(C1)C=C(C=C2)OCCCN(C3CC3)C4CC4)C5=CC=C(C=C5)OC

Description

N-cyclopropyl-N-(3-(4-(4-methoxyphenyl)-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-yloxy)propyl)cyclopropanamine is a complex organic compound with a unique structure that includes cyclopropyl and methoxyphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-N-(3-(4-(4-methoxyphenyl)-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-yloxy)propyl)cyclopropanamine involves multiple stepsThe final steps involve the addition of the cyclopropyl groups under specific reaction conditions, such as the use of cyclopropylamine and appropriate catalysts .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow chemistry and automated synthesis platforms to scale up the production process efficiently .

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-N-(3-(4-(4-methoxyphenyl)-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-yloxy)propyl)cyclopropanamine can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: Nucleophilic substitution reactions can occur, especially at the methoxyphenyl group, using reagents like sodium hydride or potassium tert-butoxide.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and bases (e.g., sodium hydride). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

Chemistry

In chemistry, N-cyclopropyl-N-(3-(4-(4-methoxyphenyl)-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-yloxy)propyl)cyclopropanamine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds .

Biology

In biological research, this compound is studied for its potential interactions with various biological targets. Its structure suggests that it may interact with specific receptors or enzymes, making it a candidate for drug discovery and development .

Medicine

In medicine, this compound is investigated for its potential therapeutic effects. Research is ongoing to determine its efficacy and safety in treating various medical conditions .

Industry

In the industrial sector, this compound is used in the development of new materials and chemical processes. Its unique properties make it valuable for applications in areas such as polymer science and materials engineering .

Mechanism of Action

The mechanism of action of N-cyclopropyl-N-(3-(4-(4-methoxyphenyl)-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-yloxy)propyl)cyclopropanamine involves its interaction with specific molecular targets. These targets may include receptors, enzymes, or other proteins that play a role in various biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to specific biological effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other cyclopropyl and methoxyphenyl derivatives, such as N-(4-methoxybenzyl)cyclopropanamine and cyclopropyl 4-methoxyphenyl ketone .

Uniqueness

What sets N-cyclopropyl-N-(3-(4-(4-methoxyphenyl)-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-yloxy)propyl)cyclopropanamine apart is its unique combination of structural features. The presence of both cyclopropyl and tetrahydroisoquinoline groups provides it with distinct chemical and biological properties, making it a valuable compound for various research applications .